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Compound of Interest

Compound Name: Guaifenesin dimer

Cat. No.: B582824

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of two notable impurities related to the synthesis of Guaifenesin: Guaifenesin EP
Impurity B (also known as Isoguaifenesin) and Guaifenesin EP Impurity D. This document is
intended to serve as a valuable resource for researchers, scientists, and drug development
professionals involved in the analysis, control, and formulation of Guaifenesin.

Introduction to Guaifenesin and Its Related
Impurities

Guaifenesin, (x)-3-(2-methoxyphenoxy)propane-1,2-diol, is a widely used expectorant. During
its synthesis and storage, various related substances or impurities can be formed. Regulatory
bodies require the identification and characterization of impurities in active pharmaceutical
ingredients (APIs) to ensure the safety and efficacy of the final drug product. This guide
focuses on two such impurities:

o Guaifenesin EP Impurity B (Isoguaifenesin): A positional isomer of Guaifenesin.
o Guaifenesin EP Impurity D: A process-related impurity that can arise during synthesis.

Understanding the physicochemical properties of these impurities is crucial for developing
robust analytical methods for their detection and quantification, as well as for assessing their
potential impact on the quality of Guaifenesin-containing products.
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Physicochemical Data

The following tables summarize the available quantitative physicochemical data for
Guaifenesin EP Impurity B and Guaifenesin EP Impurity D.

Table 1: Physicochemical Properties of Guaifenesin EP

Impurity B (Isoguaifenesin)

Property Value Reference
2-(2-
Chemical Name methoxyphenoxy)propane-1,3-  [1][2]
diol
Isoguaifenesin, Guaifenesin 3-
Synonyms ) [1]
isomer
CAS Number 14007-09-1 [1][2]
Molecular Formula C10H1404 [1112]
Molecular Weight 198.22 g/mol [11[2]
Appearance White to Off-White Solid [3]
Melting Point Data not available
Boiling Point Data not available
pKa Data not available
Solubility Soluble in DMSO [4]

Table 2: Physicochemical Properties of Guaifenesin EP
Impurity D
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Property Value Reference

) 1,3-Bis(2-
Chemical Name [5]
methoxyphenoxy)propan-2-ol

CAS Number 16929-60-5

Molecular Formula C17H2005

Molecular Weight 304.34 g/mol

Appearance Solid

Melting Point 73-75°C [6]
Boiling Point 440.2 °C at 760 mmHg [7]
pKa Data not available

Solubility Slightly soluble in Chloroform

and Ethyl Acetate

Experimental Protocols for Impurity Analysis

The most common analytical technique for the identification and quantification of Guaifenesin
and its related impurities is High-Performance Liquid Chromatography (HPLC). Below are
detailed methodologies adapted from published literature.

Reversed-Phase HPLC Method for the Determination of
Guaifenesin and Its Impurities

This method is suitable for the simultaneous determination of Guaifenesin, Guaifenesin EP
Impurity B, and other related substances.

Chromatographic Conditions:
e Column: Waters Symmetry C18 (150 mm x 4.6 mm, 5 um particle size)

o Mobile Phase A: 0.02 M KH2POa (pH adjusted to 3.2 with phosphoric acid) : Methanol (90:10
vIV)
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» Mobile Phase B: 0.02 M KH2POa4 (pH adjusted to 3.2 with phosphoric acid) : Methanol (10:90
VIv)

e Gradient Elution:

0-10 min: 100% A

o

[¢]

10-40 min: Linear gradient to 100% B

40-45 min: 100% B

o

[e]

45-50 min: Linear gradient to 100% A

50-60 min: 100% A

o

e Flow Rate: 1.0 mL/min

e Column Temperature: 30 °C

o Detection Wavelength: 273 nm
e Injection Volume: 20 pL
Sample Preparation:

o Standard Solution: Accurately weigh and dissolve appropriate amounts of Guaifenesin and
impurity reference standards in the mobile phase to prepare a stock solution. Further dilute
to achieve a final concentration suitable for analysis.

o Sample Solution: Accurately weigh a quantity of the Guaifenesin drug substance or a
crushed tablet powder and dissolve it in the mobile phase. Sonicate if necessary to ensure
complete dissolution. Filter the solution through a 0.45 pum nylon filter before injection.

Visualizations
Experimental Workflow for HPLC Analysis

The following diagram illustrates the general workflow for the analysis of Guaifenesin impurities
using HPLC.
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HPLC Analysis Workflow

Logical Relationship of Guaifenesin and Its Impurities

This diagram illustrates the relationship between the active pharmaceutical ingredient
(Guaifenesin) and its process-related impurities.

Guaifenesin and Related Impurities

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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